Cas no 111974-74-4 (N-Des2-(2-hydroxyethoxy)ethyl Quetiapine Dihydrochloride)

N-Des2-(2-hydroxyethoxy)ethyl Quetiapine Dihydrochloride structure

111974-74-4 structure

Product Name:N-Des2-(2-hydroxyethoxy)ethyl Quetiapine Dihydrochloride

CAS No:111974-74-4

MF:C₁₇H₁₉Cl₂N₃S

MW:368.323860406876

MDL:MFCD08703302

CID:62893

PubChem ID:19842188

Update Time:2025-04-18

N-Des2-(2-hydroxyethoxy)ethyl Quetiapine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine dihydrochloride
- 11-piperazine-dibenzo[b,f][1,4]thiazepine hydrochloride
- 11-Piperazinodibenzo[b,f][1,4]thiazepine dihydrochloride
- 11-PIPERAZINYL-DIBENZO[B,F][1,4]THIAZEPINE 2HCL
- 11-PIPERAZYNIL-DIBENZO[B,F][1,4]THIAZEPINE 2HCL
- 11-Piperazynil-Dibenzo[b,f][1,4]Thiazepine DIHYDROCHLORIDE
- DibenzoB,F1,4Thiazepine-11-Piperazine2Hcl
- 11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine,2HCl
- Dibenzo[b,f][1,4]thiazepine, 11-(1-piperazinyl)-, dihydrochloride
- dibenzo[b,f][1,4]thiazepine-11-[10H]piperazine dihydrochloride
- N-Des[2-(2-hydroxyethoxy)ethyl] Quetiapine Dihydrochloride
- 11-Piperazin-1-yl-dibenzo[b,f][1,4]thiazepinedihydrochloride
- N-Des[2-(2-hydroxyethoxy)ethyl] Quetiapine Dihydrochloride (1.0 mg
- 11-(Piperazin-1-yl)dibenzo[b,f][1,4]thiazepine dihydrochloride
- Norquetiapine dihydrochloride
- Quetiapine EP Impurity B
- Quetiapine DBTP Metabolite
- Quetiapine Impurity B DiHCl
- Quetiapine Related CoMpound B
- Quetiapine EP Impurity B DiHCl
- Quetiapine IMpurity A (DBTP Metabolite)
- 11-PIPERAZYNIL-DIBENZO[B,F][1,4] THIAZEP
- 11-Piperazinodibenzo-[b,f][1,4]-thiazepin
- dibenzo[b,f][1,4]thiazepine-11-[10H]piperazine
- 11-Piperazin-1-yl-dibenzo[b,f][1,4]thiazepine dihydrochloride
- CS-W021295
- PD129973
- 11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepinedihydrochloride
- (E)-11-(piperazin-1-yl)dibenzo[b,f][1,4]thiazepine dihydrochloride
- 7VJ4TC63IL
- N-Des[2-(2-hydroxyethoxy)ethyl] Quetiapine Dihydrochloride (1.0 mg/mL in Methanol)
- KS-5300
- DTXSID60600505
- 111974-74-4
- AC-1919
- PZQCQHZDUIIKFU-UHFFFAOYSA-N
- 11-(1-Piperazinyl)dibenzo[b,f][1,4]thiazepine Dihydrochloride
- Q-200098
- Norquetiapine 2HCl
- 10-(Piperazin-1-yl)-2-thia-9- azatricyclo(9.4.0.0^(3,8))pentadeca- 1(15),3,5,7,9,11,13-heptaene dihydrochloride
- AM20020202
- 11-(Piperazin-1-yl)dibenzo[b,f][1,4]thiazepine--hydrogen chloride (1/2)
- SY046613
- Q27268910
- UNII-7VJ4TC63IL
- SCHEMBL8507
- 11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine 2HCl
- 11-piperazinyldibenzo[b,f][1,4]thiazepine dihydrochloride
- SB30701
- 11-piperazin-1-yl-dibenzo[b,f][1,4]thiazepine 2hcl
- C17H19Cl2N3S
- BCP14824
- MFCD08703302
- 11-Piperazin-1-yldibenzo(b,f)(1,4)thiazepine dihydrochloride
- FT-0600381
- AKOS015895322
- EC 700-276-9
- Quetiapine Fumarate Imp. B
- 10-(piperazin-1-yl)-2-thia-9-azatricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7,9,12,14-heptaene dihydrochloride
- DB-005659
- 11-Piperazinodibenzo[b,f][1,4]thiazepine DiHCl
- N-Des2-(2-hydroxyethoxy)ethyl Quetiapine Dihydrochloride
- MDL： MFCD08703302
- Inchi： 1S/C17H17N3S.2ClH/c1-3-7-15-13(5-1)17(20-11-9-18-10-12-20)19-14-6-2-4-8-16(14)21-15;;/h1-8,18H,9-12H2;2*1H
- InChI Key： PZQCQHZDUIIKFU-UHFFFAOYSA-N
- SMILES： Cl.Cl.S1C2C=CC=CC=2N=C(C2C=CC=CC1=2)N1CCNCC1

Computed Properties

Exact Mass: 367.06800
Monoisotopic Mass: 367.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 392
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.9A^2

Experimental Properties

Color/Form: Solid
Melting Point: 256-258°C
Boiling Point: 513.3°C at 760 mmHg
Flash Point: No data available
PSA: 52.93000
LogP: 4.44100
Vapor Pressure: No data available

N-Des2-(2-hydroxyethoxy)ethyl Quetiapine Dihydrochloride Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Store at room temperature

N-Des2-(2-hydroxyethoxy)ethyl Quetiapine Dihydrochloride Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-Des2-(2-hydroxyethoxy)ethyl Quetiapine Dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A139003003-25g	11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine dihydrochloride	111974-74-4	95%	25g	$170.64	2023-09-04
Alichem	A139003003-100g	11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine dihydrochloride	111974-74-4	95%	100g	$402.90	2023-09-04
TRC	D288740-1g	N-Des[2-(2-hydroxyethoxy)ethyl] Quetiapine Dihydrochloride	111974-74-4		1g	$ 167.00	2023-09-08
TRC	D288740-5g	N-Des[2-(2-hydroxyethoxy)ethyl] Quetiapine Dihydrochloride	111974-74-4		5g	$ 187.00	2023-09-08
TRC	D288740-10g	N-Des[2-(2-hydroxyethoxy)ethyl] Quetiapine Dihydrochloride	111974-74-4		10g	$230.00	2023-05-18
TRC	D288740-25g	N-Des[2-(2-hydroxyethoxy)ethyl] Quetiapine Dihydrochloride	111974-74-4		25g	$ 515.00	2023-09-08
TRC	D288740-50g	N-Des[2-(2-hydroxyethoxy)ethyl] Quetiapine Dihydrochloride	111974-74-4		50g	$877.00	2023-05-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR3121-40MG	Quetiapine Related Compound B	111974-74-4		40mg	¥4792.94	2024-12-22
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P48730-1g	11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine dihydrochloride	111974-74-4		1g	¥66.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P48730-5g	11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine dihydrochloride	111974-74-4		5g	¥146.0	2021-09-08

N-Des2-(2-hydroxyethoxy)ethyl Quetiapine Dihydrochloride Production Method

Production Method 1

13745-86-3

111974-74-4

945668-94-0

Reaction Conditions

1.1 Solvents: Toluene ; 50 °C; 50 °C → 100 °C; 4 h, 100 °C; 100 °C → 20 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethanol

Reference

: Identification, isolation, synthesis and characterization of impurities of quetiapine fumarate

Bharathi, Ch.; Prabahar, K. J.; Prasad, Ch. S.; Srinivasa Rao, M.; Trinadhachary, G. N.; et al, Pharmazie, 2008, 63(1), 14-19

N-Des2-(2-hydroxyethoxy)ethyl Quetiapine Dihydrochloride Raw materials

10-chloro-2-thia-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene

N-Des2-(2-hydroxyethoxy)ethyl Quetiapine Dihydrochloride Preparation Products

N-Des2-(2-hydroxyethoxy)ethyl Quetiapine Dihydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:111974-74-4)11-(1-哌嗪基)-二苯并硫氮杂卓盐酸盐

Order Number:LE5669463

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:44

Price ($):discuss personally

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Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:111974-74-4)11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine dihydrochloride

Order Number:sfd8628

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35